molecular formula C10H6Br3N B578587 3,4,7-Tribromo-6-methylquinoline CAS No. 1210617-95-0

3,4,7-Tribromo-6-methylquinoline

Cat. No.: B578587
CAS No.: 1210617-95-0
M. Wt: 379.877
InChI Key: DCPWPVSLIBAPFZ-UHFFFAOYSA-N
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Description

3,4,7-Tribromo-6-methylquinoline is a halogenated quinoline derivative featuring bromine substituents at positions 3, 4, and 7, along with a methyl group at position 4. Quinolines are heterocyclic aromatic compounds widely studied for their versatility in pharmaceuticals, agrochemicals, and materials science due to their electronic and steric tunability .

Properties

CAS No.

1210617-95-0

Molecular Formula

C10H6Br3N

Molecular Weight

379.877

IUPAC Name

3,4,7-tribromo-6-methylquinoline

InChI

InChI=1S/C10H6Br3N/c1-5-2-6-9(3-7(5)11)14-4-8(12)10(6)13/h2-4H,1H3

InChI Key

DCPWPVSLIBAPFZ-UHFFFAOYSA-N

SMILES

CC1=C(C=C2C(=C1)C(=C(C=N2)Br)Br)Br

Synonyms

3,4,7-Tribromo-6-methylquinoline

Origin of Product

United States

Comparison with Similar Compounds

Structural and Substituent Analysis

The unique substitution pattern of 3,4,7-Tribromo-6-methylquinoline distinguishes it from related brominated and methylated quinolines. Key structural analogs include:

Compound Name Substituents Molecular Formula Molar Mass (g/mol) Key Properties/Applications
3,4,7-Tribromo-6-methylquinoline Br (3,4,7), CH₃ (6) C₁₀H₆Br₃N 383.88 (theoretical) High reactivity for cross-coupling; potential pharmacological scaffold
4,7-Dibromo-6-methylquinoline Br (4,7), CH₃ (6) C₁₀H₇Br₂N 300.98 Intermediate for synthesis; reduced steric hindrance vs. tribromo analog
6-Chloro-3,4-dibromo-8-methylquinoline Cl (6), Br (3,4), CH₃ (8) C₁₀H₆Br₂ClN 341.43 Mixed halogen effects; altered electronic properties
4,6,8-Trimethoxyquinoline OCH₃ (4,6,8) C₁₂H₁₁NO₃ 217.22 Electron-donating groups; contrasting electronic profile vs. brominated analogs

Key Observations :

  • Bromine vs. Methoxy Groups: Bromine’s electron-withdrawing nature increases electrophilicity at the quinoline core, favoring nucleophilic substitution or cross-coupling. Methoxy groups (electron-donating) enhance resonance stability but reduce reactivity .
Physicochemical Properties
  • Solubility: Bromine’s hydrophobicity likely reduces aqueous solubility compared to methoxy-substituted quinolines. The methyl group may marginally improve solubility in organic solvents .
  • Thermal Stability: Tribrominated compounds generally exhibit higher melting points than dihalogenated analogs. For example, triazoloquinoline 4h (methyl/piperidinyl substituents) melts at 244°C , suggesting 3,4,7-Tribromo-6-methylquinoline may surpass 250°C.

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